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Compound of Interest

Compound Name: 4-Methylmorpholine-borane

Cat. No.: B15288166 Get Quote

An in-depth exploration of the discovery, history, and application of 4-Methylmorpholine-
borane as a versatile and selective reducing agent in modern organic synthesis and analysis.

Introduction
4-Methylmorpholine-borane (NMM-BH₃) is a stable, solid amine-borane complex that has

emerged as a valuable reagent for chemical transformations. Its utility lies in its mild and

selective reducing capabilities, particularly for carbonyl compounds and in specialized

applications such as carbohydrate chemistry. This technical guide provides a detailed overview

of the discovery, history, chemical properties, and key applications of 4-Methylmorpholine-
borane, complete with experimental protocols and quantitative data to support its use in

research and development.

Discovery and Historical Context
The development of 4-Methylmorpholine-borane is rooted in the broader history of amine-

borane complexes, which dates back to the mid-20th century. The primary impetus for this

research was the need to tame the reactivity of diborane (B₂H₆), a highly pyrophoric and

unstable gas, into safer, more manageable reagents for organic synthesis.

The foundational work on amine-boranes was laid in 1937 by Anton B. Burg and Hermann I.

Schlesinger, who first reported the synthesis and characterization of these complexes. Their

research demonstrated that the dative bond between the nitrogen atom of an amine and the
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boron atom of borane resulted in a stabilized complex, effectively "taming" the reactivity of

borane.

While a singular "discovery" paper for 4-Methylmorpholine-borane is not readily identifiable,

its emergence is a logical extension of this early work. Researchers in the mid-20th century

systematically explored various amines to form stable and effective borane complexes. N-

methylmorpholine was identified as a suitable tertiary amine that forms a stable, crystalline 1:1

complex with borane, offering practical advantages in handling and storage over gaseous

diborane or less stable solutions like borane-tetrahydrofuran (BH₃·THF).

Chemical and Physical Properties
4-Methylmorpholine-borane is a white to off-white crystalline solid with good solubility in a

range of organic solvents.[1] This solubility profile enhances its utility in various reaction

conditions.[1] The key physical and chemical properties of 4-Methylmorpholine-borane are

summarized in the table below.

Property Value Reference

Molecular Formula C₅H₁₄BNO [2]

Molecular Weight 114.98 g/mol [2]

Appearance
White to off-white crystalline

solid
[1]

Melting Point 42-45 °C [2]

CAS Number 15648-16-5 [2]

Purity (typical) ≥ 97% [1]

Stability
Stable under normal

temperatures and pressures

Synthesis of 4-Methylmorpholine-Borane
The synthesis of 4-Methylmorpholine-borane is typically achieved through the reaction of a

borane source with 4-methylmorpholine.
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Laboratory Scale Synthesis
A common laboratory preparation involves the reaction of a borane-tetrahydrofuran complex

(BH₃·THF) with 4-methylmorpholine.

Experimental Protocol:

A solution of 4-methylmorpholine in anhydrous tetrahydrofuran (THF) is prepared in a flask

under an inert atmosphere (e.g., nitrogen or argon).

The flask is cooled in an ice bath to 0 °C.

A solution of borane-tetrahydrofuran complex (1 M in THF) is added dropwise to the stirred

4-methylmorpholine solution.

After the addition is complete, the reaction mixture is stirred for an additional 1-2 hours at

room temperature.

The solvent is removed under reduced pressure to yield the solid 4-Methylmorpholine-
borane complex.

The product can be further purified by recrystallization from a suitable solvent system, such

as a mixture of diethyl ether and hexane.

Industrial Scale Synthesis
For larger scale production, gaseous diborane (B₂H₆) is reacted directly with 4-

methylmorpholine in a suitable solvent like diethyl ether or toluene under controlled conditions.

Applications in Organic Synthesis and Analysis
4-Methylmorpholine-borane is a versatile reagent with applications in several areas of

organic chemistry and biochemical analysis.

Reduction of Carbonyl Compounds
The primary application of 4-Methylmorpholine-borane is the mild and selective reduction of

aldehydes and ketones to their corresponding primary and secondary alcohols.[1] Its
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chemoselectivity allows for the reduction of carbonyl groups in the presence of other potentially

reducible functional groups.

General Workflow for Carbonyl Reduction:
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Caption: General workflow for the reduction of carbonyl compounds.
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Quantitative Data for Carbonyl Reductions:

Substrate Product
Reaction
Conditions

Yield (%) Reference

Benzaldehyde Benzyl alcohol THF, rt, 48 h 95 [3]

Cyclohexanone Cyclohexanol THF, rt, 24 h 81.5 [3]

Experimental Protocol for the Reduction of an Aldehyde:

To a solution of the aldehyde (1.0 mmol) in anhydrous THF (5 mL) under an inert

atmosphere, add 4-Methylmorpholine-borane (1.2 mmol).

Stir the reaction mixture at room temperature and monitor the progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture in an ice bath and quench by the slow addition of

1 M HCl.

Extract the aqueous layer with diethyl ether (3 x 10 mL).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

Concentrate the filtrate under reduced pressure to obtain the crude alcohol, which can be

purified by column chromatography on silica gel.

Reductive Hydrolysis in Carbohydrate Analysis
4-Methylmorpholine-borane has proven particularly useful in the structural analysis of

complex carbohydrates, such as sulfated galactans from red algae.[4] Its stability in acidic

conditions allows for a "reductive hydrolysis" method where the acid-labile 3,6-

anhydrogalactose residues are reduced to the corresponding alditol as they are released

during acid hydrolysis.[4] This prevents their degradation and allows for their accurate

quantification by gas-liquid chromatography (GLC) after conversion to the alditol acetates.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylmorpholine-borane-as-a-reagent]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.chemimpex.com/products/36276
https://www.sigmaaldrich.com/HK/zh/product/aldrich/262323
https://mdanderson.elsevierpure.com/en/publications/glycan-labeling-strategies-and-their-use-in-identification-and-qu/
https://pubmed.ncbi.nlm.nih.gov/1878882/
https://pubmed.ncbi.nlm.nih.gov/1878882/
https://www.benchchem.com/product/b15288166#discovery-and-history-of-4-methylmorpholine-borane-as-a-reagent
https://www.benchchem.com/product/b15288166#discovery-and-history-of-4-methylmorpholine-borane-as-a-reagent
https://www.benchchem.com/product/b15288166#discovery-and-history-of-4-methylmorpholine-borane-as-a-reagent
https://www.benchchem.com/product/b15288166#discovery-and-history-of-4-methylmorpholine-borane-as-a-reagent
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15288166?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15288166?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

